Cas no 1214326-52-9 (2,6-Bis(3-fluorophenyl)-3-nitropyridine)

• Product Name: 2,6-Bis(3-fluorophenyl)-3-nitropyridine
• CAS No: 1214326-52-9
• MF: C₁₇H₁₀F₂N₂O₂
• MW: 312.270310878754
• CID: 4909690
• Update Time: 2025-11-06

2,6-Bis(3-fluorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(3-fluorophenyl)-3-nitropyridine
• 2,6-Bis(3-fluorophenyl)-3-nitropyridine

• Inchi： 1S/C17H10F2N2O2/c18-13-5-1-3-11(9-13)15-7-8-16(21(22)23)17(20-15)12-4-2-6-14(19)10-12/h1-10H
• InChI Key： VPQMEJBOBFXTSV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C(=CC=C(C2C=CC=C(C=2)F)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 418
• XLogP3: 4.2
• Topological Polar Surface Area: 58.7

Additional information on 2,6-Bis(3-fluorophenyl)-3-nitropyridine

Introduction to 2,6-Bis(3-fluorophenyl)-3-nitropyridine (CAS No: 1214326-52-9)

2,6-Bis(3-fluorophenyl)-3-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No) 1214326-52-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridines, which are known for their versatile applications in drug discovery and development. The presence of fluorine substituents in its structure enhances its pharmacological properties, making it a promising candidate for further exploration.

The molecular structure of 2,6-Bis(3-fluorophenyl)-3-nitropyridine consists of a pyridine core substituted with two 3-fluorophenyl groups at the 2- and 6-positions, along with a nitro group at the 3-position. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity. The fluorine atoms contribute to the compound's lipophilicity and metabolic stability, while the nitro group enhances its reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in nitropyridine derivatives due to their potential as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The compound 2,6-Bis(3-fluorophenyl)-3-nitropyridine has been studied for its role in developing novel therapeutic agents targeting various diseases. Its structural features make it an attractive scaffold for designing molecules with improved pharmacokinetic profiles and reduced side effects.

One of the most compelling aspects of 2,6-Bis(3-fluorophenyl)-3-nitropyridine is its versatility in chemical modifications. Researchers have explored its utility in synthesizing a range of derivatives that exhibit diverse biological activities. For instance, modifications at the fluorophenyl rings have been shown to influence binding affinity to specific enzymes and receptors. This flexibility allows chemists to fine-tune the properties of the compound to meet specific therapeutic requirements.

Recent studies have highlighted the potential of 2,6-Bis(3-fluorophenyl)-3-nitropyridine in the development of small-molecule inhibitors for kinases and other enzymes involved in cancer signaling pathways. The nitro group in its structure can participate in hydrogen bonding interactions with key residues in target proteins, while the fluorine atoms enhance binding stability. These features make it a valuable building block for drug discovery campaigns targeting oncological diseases.

The synthesis of 2,6-Bis(3-fluorophenyl)-3-nitropyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly useful in constructing the complex framework of this compound. These synthetic advances have facilitated its widespread use in research laboratories worldwide.

From a medicinal chemistry perspective, 2,6-Bis(3-fluorophenyl)-3-nitropyridine represents an important example of how structural modifications can lead to novel pharmacological entities. Its incorporation into drug candidates has demonstrated promising results in preclinical studies. The compound's ability to modulate biological pathways without significant off-target effects makes it a desirable candidate for further development into clinical therapies.

The future prospects of 2,6-Bis(3-fluorophenyl)-3-nitropyridine are vast, with ongoing research exploring its potential applications beyond oncology. Investigating its effects on neurological disorders and inflammatory conditions has shown preliminary encouraging results. As our understanding of disease mechanisms evolves, this compound may find new therapeutic uses that could benefit patients worldwide.

In conclusion, 2,6-Bis(3-fluorophenyl)-3-nitropyridine (CAS No: 1214326-52-9) is a structurally unique and biologically relevant compound that holds significant promise in pharmaceutical research. Its versatility as a scaffold for drug development, coupled with recent advancements in synthetic chemistry and medicinal biology, positions it as a cornerstone molecule for future therapeutic innovations.